Cas no 887581-96-6 (7-Chloro-1H-indol-3-methylamine)

• Product Name: 7-Chloro-1H-indol-3-methylamine
• CAS No: 887581-96-6
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• MDL: MFCD06657111
• CID: 713314
• PubChem ID: 28806279
• Update Time: 2025-06-08

7-Chloro-1H-indol-3-methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine,7-chloro-
• (7-chloro-1H-indol-3-yl)methanamine
• 1-(7-CHLORO-1H-INDOL-3-YL)METHANAMINE
• 7-chloro-1H-indol-3-methylamine
• 1H-Indole-3-methanamine,7-chloro
• 887581-96-6
• AKOS006294845
• F17874
• 2-Oxo-2,5-dihydropyrrole-1-carboxylicacidtert-butylester
• EN300-1275659
• DTXSID70651649
• SCHEMBL20588278
• A861488
• DB-359727
• 7-Chloro-1H-indol-3-methylamine

• MDL： MFCD06657111
• Inchi： 1S/C9H9ClN2/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,12H,4,11H2
• InChI Key： KYLNAKXUNSUNLI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC=C2CN

Computed Properties

• Exact Mass: 180.04500
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 369.8±27.0 °C at 760 mmHg
• Flash Point: 177.4±23.7 °C
• PSA: 41.81000
• LogP: 2.98030
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Chloro-1H-indol-3-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 7-Chloro-1H-indol-3-methylamine

Comprehensive Overview of 7-Chloro-1H-indol-3-methylamine (CAS No. 887581-96-6): Properties, Applications, and Research Insights

7-Chloro-1H-indol-3-methylamine (CAS No. 887581-96-6) is a specialized organic compound belonging to the indole derivatives family, a class of heterocyclic structures widely studied for their diverse biochemical and pharmacological properties. This compound features a chloro-substituted indole core with an amine-functionalized methyl group at the 3-position, making it a valuable intermediate in synthetic chemistry and drug discovery. Researchers and industries increasingly focus on indole-based scaffolds due to their relevance in designing bioactive molecules, pharmaceutical intermediates, and agrochemicals.

The growing interest in 7-Chloro-1H-indol-3-methylamine aligns with trends in precision medicine and small-molecule therapeutics. Searches for terms like "indole derivatives in drug development" or "CAS 887581-96-6 applications" reflect its potential in targeting neurological pathways and enzyme modulation. Unlike conventional compounds, its structural versatility allows derivatization for high-throughput screening, a technique pivotal in modern drug discovery pipelines.

From a synthetic perspective, 7-Chloro-1H-indol-3-methylamine is synthesized via multistep organic reactions, often involving Fischer indole synthesis or palladium-catalyzed cross-coupling. Its chloro-substituent enhances electrophilic reactivity, enabling further functionalization—a feature exploited in medicinal chemistry optimization. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for purity validation, ensuring compliance with Good Manufacturing Practices (GMP) for research-grade materials.

Environmental and safety considerations are paramount when handling 887581-96-6. While not classified as hazardous under standard regulations, proper laboratory safety protocols—such as using personal protective equipment (PPE) and fume hoods—are recommended. The compound’s stability under ambient conditions facilitates storage, though desiccants are advised to prevent moisture-induced degradation.

Emerging applications of 7-Chloro-1H-indol-3-methylamine include its role in fluorescent probes for cellular imaging and as a precursor for covalent inhibitors in kinase research. These niches resonate with trending topics like "targeted cancer therapies" and "chemical biology tools," frequently queried in academic and industrial forums. Its compatibility with click chemistry further expands utility in bioconjugation strategies.

Market-wise, the demand for high-purity indole derivatives is driven by contract research organizations (CROs) and pharmaceutical innovators. Suppliers often highlight CAS 887581-96-6 alongside synonyms like "3-Aminomethyl-7-chloroindole" to optimize SEO visibility for related searches. Regulatory compliance, such as REACH and FDA guidelines, ensures its suitability for global supply chains.

In conclusion, 7-Chloro-1H-indol-3-methylamine exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its integration into drug discovery and material science underscores the compound’s enduring relevance, while ongoing research continues to uncover novel applications. For scientists sourcing this material, verifying certificates of analysis (CoA) and supplier credibility remains essential to ensure experimental reproducibility.